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Compound of Interest

Compound Name: 1,2-Ethanediol, dipropanoate

Cat. No.: B086415

An In-depth Technical Guide to Ethane-1,2-diyl dipropanoate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Ethane-1,2-diyl dipropanoate,
a diester of ethylene glycol and propionic acid. It covers the compound's nomenclature,
physicochemical properties, synthesis protocols, and its applications, with a focus on its
relevance to the pharmaceutical and materials science sectors.

Nomenclature and Chemical Structure

The compound is systematically named according to IUPAC standards, though several
common and trade names are in use.

o |[UPAC Name: 2-propanoyloxyethyl propanoate[1]

e Synonyms: 1,2-Ethanediol, dipropanoate; Ethylene glycol dipropionate; ethane-1,2-diyl
dipropanoate[1]

e CAS Number: 123-80-8[2]
e Molecular Formula: CsH1404[2]
e Canonical SMILES: CCC(=0)OCCOC(=0)CC[1]

« InChl Key: UMNVUZRZKPVECS-UHFFFAOYSA-N[1][2]
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Physicochemical Properties

The properties of Ethane-1,2-diyl dipropanoate have been determined through both
computational modeling and experimental measurements. This data is crucial for
understanding its behavior in various applications, from industrial processes to potential
formulation in drug delivery systems.

Computed Properties

The following table summarizes the key properties calculated using computational methods.

Property Value Source
Molecular Weight 174.19 g/mol PubChem
XLogP3-AA 0.9 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 4 PubChem
Rotatable Bond Count 7 PubChem
Exact Mass 174.08920892 Da PubChem
Topological Polar Surface Area  52.6 A2 PubChem
Complexity 135 PubChem

Table 1: Computed physicochemical properties of 2-propanoyloxyethyl propanoate. Data
sourced from PubChem CID 135968.[1]

Experimental Properties

The table below lists properties that have been determined through laboratory experiments.
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Property Value Notes Source
Physical Description Colorless liquid - CAMEO Chemicals
Boiling Point 211°C Estimated
Flash Point 98.3°C
Density 1.045 g/mL - Stenutz
Water Solubility 16.51 g/L At 25 °C
Kovats Retention Semi-standard non-

1075 NIST
Index polar column
Kovats Retention Standard polar

1630 NIST
Index column

Table 2: Experimental physical and chemical properties of 2-propanoyloxyethyl propanoate.[1]

[3]

Synthesis and Manufacturing

The primary method for synthesizing 2-propanoyloxyethyl propanoate is through the Fischer
esterification of ethylene glycol with propionic acid. This reaction is typically acid-catalyzed and
proceeds in two consecutive, reversible steps, first forming the monoester and then the diester.

General Reaction Scheme

« First Esterification: Ethylene Glycol + Propionic Acid = Ethylene Glycol Monopropionate +
Water

» Second Esterification: Ethylene Glycol Monopropionate + Propionic Acid = Ethylene Glycol
Dipropionate + Water

The overall reaction is; HOCH2CH20H + 2 CH3sCH2COOH =
CH3CH2COOCH2CH200CCH2CHs + 2 H20

The workflow diagram below illustrates this sequential reaction process.
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Caption: Workflow for the two-step synthesis of Ethylene Glycol Dipropionate.

Experimental Protocol: Esterification in Supercritical
CO:

This protocol is based on the methodology for the esterification of ethylene glycol with
propionic acid, which can be adapted for targeted synthesis of the diester. The use of
supercritical CO2 can influence reaction equilibrium and product selectivity.[4][5]

Materials:
o Ethylene glycol (=99% purity)

* Propionic acid (=299% purity)
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e p-Toluene sulfonic acid (p-TSA) as a catalyst

e Supercritical grade carbon dioxide (CO2)

Equipment:

o High-pressure reaction vessel with a variable volume view-cell

o High-performance liquid chromatography (HPLC) pump for CO2 delivery
e Magnetic stirrer

o Temperature controller

e Gas chromatograph (GC) for sample analysis

Procedure:

o Charge the high-pressure reactor with precise molar quantities of ethylene glycol, propionic
acid, and the p-TSA catalyst. A typical molar ratio might be 1:2:0.05 (glycol:acid:catalyst) to
favor diester formation.

o Seal the reactor and purge with low-pressure CO2 to remove air.

e Heat the vessel to the desired reaction temperature (e.g., 50.0 °C) while stirring.[4]

e Introduce supercritical COz into the reactor using the HPLC pump until the target pressure is
reached (e.g., above 9 MPa). Research has shown that at higher pressures, the yield and
selectivity of the diester increase significantly.[4][5]

e Maintain constant temperature and pressure throughout the reaction. The reaction consists
of two consecutive reversible steps.[4]

o Collect liquid phase samples at regular intervals to monitor the reaction progress. The
pressure can be maintained during sampling by adjusting the reactor volume.

» Continue the reaction until equilibrium is reached, as indicated by stable concentrations of
reactants and products.
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Analysis:

e Analyze the collected samples using gas chromatography (GC) to determine the
concentrations of ethylene glycol, propionic acid, the monoester intermediate, and the
diester product. This allows for the calculation of conversion rates and product selectivity.

Applications in Research and Drug Development

While direct applications as an active pharmaceutical ingredient (API) are not documented, 2-
propanoyloxyethyl propanoate and related diesters are relevant to the pharmaceutical industry,
primarily due to their physical properties.

Plasticizer for Medical Polymers

The primary use of 2-propanoyloxyethyl propanoate is as a plasticizer.[1][6] In the context of
drug development and healthcare, plasticizers are critical additives in polymers like polyvinyl
chloride (PVC) to impart flexibility. PVC is widely used for medical devices, including:

 Intravenous (1V) bags and tubing[7]
e Blood bags and transfusion sets[7]
o Catheters and dialysis equipment[8]

The function of a plasticizer is to be incorporated into the polymer matrix, where it reduces the
intermolecular forces between polymer chains, thereby increasing flexibility and durability.
However, a significant concern with plasticizers in medical devices is their potential to leach
from the polymer into the contained fluids (e.g., blood, saline, drug solutions) and subsequently
enter the patient's body.[8][9] While much of the health-related research has focused on
phthalate-based plasticizers like DEHP, the investigation of alternative, potentially safer
plasticizers is an active area of research.[7][10]

Potential as a Solvent or Excipient

The parent compound, ethylene glycol, is used in some pharmaceutical formulations as a
solvent or excipient due to its ability to dissolve a range of substances.[11] Its derivatives, like
diethylene glycol monoethyl ether (DEGME), are well-known solubilizers and penetration
enhancers in topical drug delivery systems.[12] Given its ester structure, 2-propanoyloxyethyl
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propanoate is more lipophilic than ethylene glycol, which could make it a candidate for use as a
co-solvent in non-aqueous or emulsion-based formulations designed to deliver poorly water-
soluble drugs. Further research would be required to establish its efficacy and safety profile for
such applications.

Safety and Handling

2-Propanoyloxyethyl propanoate is a flammable liquid and requires appropriate handling and
storage procedures.[13]

e General Hazards: It is a flammable liquid.[13] It is slightly soluble in water.[1][13] Direct
contact should be avoided.[1][6]

» Reactivity: As an ester, it can react with acids to release heat, along with alcohols and acids.
Strong oxidizing acids may cause a vigorous, exothermic reaction. It can also generate heat
when interacting with caustic solutions. Mixing with alkali metals or hydrides can generate
flammable hydrogen gas.[1][13]

o Fire Fighting: For small fires, dry chemical, CO2z, water spray, or regular foam is
recommended. For large fires, water spray, fog, or regular foam should be used. Use of
alcohol-resistant foam may be necessary for mixtures containing the substance.[1][13]

o Spill Response: In case of a spill, all ignition sources must be eliminated. The area should be
isolated. Spilled material should be absorbed with dry earth, sand, or other non-combustible
material and transferred to containers using non-sparking tools.[1][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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